N-Methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride

• IUPAC Name: N-methyl-2-(1,2,4-triazol-1-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C5H10N4.ClH/c1-6-2-3-9-5-7-4-8-9;/h4-6H,2-3H2,1H3;1H
• InChI Key: PPNMRWPCRDEKRY-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1C=NC=N1.Cl
• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• CAS No.: 1992995-61-5

Description

“N-Methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride” is a derivative of 1,2,4-triazole. Triazole derivatives are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in several studies. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The synthesis involves various methods and depends on the specific derivative being synthesized.

Molecular Structure Analysis

The molecular structure of “this compound” and its derivatives have been confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” and its derivatives are complex and involve multiple steps. The specific reactions depend on the particular derivative being synthesized.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” and its derivatives can be determined using various techniques. For example, the melting point, yield, and IR spectrum of a 1,2,4-triazole derivative were reported in one study.

Safety and Hazards

The safety of “N-Methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride” and its derivatives has been evaluated in some studies. For instance, the cytotoxic activities of the synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela, and A549 using MTT assay.

Future Directions

The future directions for the research and development of “N-Methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride” and its derivatives could include further exploration of their biological activities, optimization of their synthesis methods, and investigation of their potential applications in various fields.

Mechanism of Action

Target of Action

1,2,4-triazole derivatives have been reported to show promising anticancer activity . They are known to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Mode of Action

It is known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets . This interaction can lead to changes in the target’s function, potentially inhibiting its activity or altering its behavior .

Biochemical Pathways

1,2,4-triazole derivatives have been studied for their potential anticancer properties . These compounds may interact with various biochemical pathways involved in cell proliferation and survival, potentially leading to the inhibition of cancer cell growth .

Pharmacokinetics

The ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets can improve their pharmacokinetic properties .

Result of Action

1,2,4-triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines . This suggests that these compounds may induce cell death or inhibit cell proliferation in these cells .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of similar compounds .

Biochemical Analysis

Biochemical Properties

It is known that some compounds with a 1,2,4-triazole moiety have shown inhibitory activities against certain cancer cell lines

Cellular Effects

Some compounds with a similar 1,2,4-triazole structure have been found to inhibit the proliferation of certain cancer cells by inducing apoptosis

Molecular Mechanism

It is known that some compounds with a 1,2,4-triazole moiety can form stable complexes with certain metals , which could potentially influence their interactions with biomolecules